Cas no 1696250-77-7 (3-(2-Ethoxyethoxy)pyrazin-2-amine)

• Product Name: 3-(2-Ethoxyethoxy)pyrazin-2-amine
• CAS No: 1696250-77-7
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5039894
• PubChem ID: 102987673
• Update Time: 2026-02-28

3-(2-Ethoxyethoxy)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Ethoxyethoxy)pyrazin-2-amine
• 1696250-77-7
• BS-48668
• CS-0161254
• E75583

• Inchi： 1S/C8H13N3O2/c1-2-12-5-6-13-8-7(9)10-3-4-11-8/h3-4H,2,5-6H2,1H3,(H2,9,10)
• InChI Key： DKVCIIPGKCHDAK-UHFFFAOYSA-N
• SMILES： O(CC)CCOC1C(N)=NC=CN=1

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.3

Additional information on 3-(2-Ethoxyethoxy)pyrazin-2-amine

Introduction to 3-(2-Ethoxyethoxy)pyrazin-2-amine (CAS No. 1696250-77-7)

3-(2-Ethoxyethoxy)pyrazin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1696250-77-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazine amine class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms, with an amine functional group and an ethoxyethoxy side chain. The unique structural features of this molecule make it a promising candidate for various biochemical applications, particularly in drug discovery and molecular pharmacology.

The structure of 3-(2-Ethoxyethoxy)pyrazin-2-amine incorporates a pyrazin-2-amine core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The presence of the 2-ethoxyethoxy substituent enhances the solubility and bioavailability of the compound, making it more suitable for in vitro and in vivo studies. This modification also provides a flexible linker that can be further functionalized to develop novel derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in pyrazine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrazin-2-amine moiety exhibit potential therapeutic effects in areas such as anti-inflammatory, antiviral, and anticancer applications. The synthesis of 3-(2-Ethoxyethoxy)pyrazin-2-amine has been optimized through multi-step organic reactions, including nucleophilic substitution, condensation, and protection-deprotection strategies, to ensure high yield and purity.

One of the most compelling aspects of 3-(2-Ethoxyethoxy)pyrazin-2-amine is its versatility in medicinal chemistry. Researchers have explored its utility as an intermediate in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, modifications of this scaffold have led to compounds with inhibitory activity against kinases and phosphodiesterases, which are key players in signal transduction cascades relevant to cancer and inflammatory diseases. The chemical properties of this compound, such as its stability under various reaction conditions and compatibility with different functional groups, make it an invaluable building block for drug design.

The biological activity of 3-(2-Ethoxyethoxy)pyrazin-2-amine has been evaluated through computational modeling and experimental assays. Preliminary results suggest that this compound exhibits moderate affinity for certain protein targets, indicating its potential as a lead compound for further optimization. Additionally, its structural motif is reminiscent of known bioactive molecules, which suggests that it may interact with biological systems in a predictable manner. This predictability is crucial for medicinal chemists who aim to design drugs with specific mechanisms of action.

Advances in synthetic methodologies have enabled the efficient production of 3-(2-Ethoxyethoxy)pyrazin-2-amine, making it more accessible for academic and industrial research. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to streamline the synthetic route, reducing reaction times and improving scalability. These innovations are particularly important for high-throughput screening programs where large libraries of compounds need to be generated rapidly.

The pharmacokinetic profile of 3-(2-Ethoxyethoxy)pyrazin-2-amine is another area of interest. Studies have begun to investigate its absorption, distribution, metabolism, and excretion (ADME) properties using both in silico predictions and empirical data. Understanding these parameters is essential for assessing the feasibility of translating preclinical findings into clinical applications. Preliminary ADME studies indicate that this compound has reasonable oral bioavailability and moderate metabolic stability, suggesting its potential for further development into an oral therapeutic agent.

In conclusion,3-(2-Ethoxyethoxy)pyrazin-2-amine (CAS No. 1696250-77-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis has been refined through modern organic techniques, ensuring high-quality material for research purposes. As investigations into its pharmacological properties continue, this compound holds great potential for contributing to the development of novel therapeutic strategies across multiple disease indications.